2-Phenyl-2-[2-(tetrahydro-pyran-2-yloxy)-ethyl]-malonic acid diethyl ester

• Molecular Formula: C20H28O6
• Molecular Weight: 364.4 g/mol
• IUPAC Name: diethyl 2-[2-(oxan-2-yloxy)ethyl]-2-phenylpropanedioate
• InChI: InChI=1S/C20H28O6/c1-3-23-18(21)20(19(22)24-4-2,16-10-6-5-7-11-16)13-15-26-17-12-8-9-14-25-17/h5-7,10-11,17H,3-4,8-9,12-15H2,1-2H3
• InChI Key: BIRDKPLUCKGONH-UHFFFAOYSA-N
• Canonical SMILES: CCOC(=O)C(CCOC1CCCCO1)(C2=CC=CC=C2)C(=O)OCC

Description

2-Phenyl-2-[2-(tetrahydro-pyran-2-yloxy)-ethyl]-malonic acid diethyl ester is a useful research compound. Its molecular formula is C20H28O6 and its molecular weight is 364.4 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

Potassium t.butoxide (112 g, 1M) in DMF (800 ml) was treated with diethyl phenylmalonate (236 g, 1M) in DMF (200 ml) then with 1-bromo-2-tetrahydropyranyloxy-ethane (209 g, 1M) in DMF (200 ml). The reaction was heated to 70° C. After 5 hours the reaction was cooled to room temperature, quenched on to water (2.5 l) and 2N HCl (500 ml), and extracted with IPE (1 l, then 500 ml). The organic extracts were washed with water, dried and evaporated to give the title compound (351 g, 96%). Glc 93%+7% unchanged diethylphenylmalonate.